An In-depth Technical Guide to (2,6-Dichloro-3-methoxyphenyl)boronic acid (CAS: 851756-57-5)
An In-depth Technical Guide to (2,6-Dichloro-3-methoxyphenyl)boronic acid (CAS: 851756-57-5)
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Sterically Hindered Building Block for Modern Medicinal Chemistry
(2,6-Dichloro-3-methoxyphenyl)boronic acid is a specialized arylboronic acid that has emerged as a valuable reagent in contemporary organic synthesis, particularly within the realm of drug discovery. Its utility is primarily centered on its role as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. The unique substitution pattern—two chlorine atoms ortho to the boronic acid and a methoxy group meta to it—imparts significant steric hindrance and distinct electronic properties. This structure makes it an ideal building block for accessing complex biaryl and heteroaryl scaffolds that are often found in the core structures of targeted therapeutics, such as kinase inhibitors. Understanding the nuances of its reactivity, handling, and application is crucial for chemists aiming to leverage its potential in synthesizing novel molecular entities. This guide provides a comprehensive overview of its properties, synthesis, and application, with a focus on the practical insights required for successful laboratory implementation.
Physicochemical and Safety Profile
A thorough understanding of a reagent's properties is fundamental to its effective and safe use. While experimental data for this specific compound is not widely published, its properties can be reliably inferred from computed data and comparison with structurally similar compounds.
Table 1: Physicochemical Properties of (2,6-Dichloro-3-methoxyphenyl)boronic acid
| Property | Value | Source |
| CAS Number | 851756-57-5 | [1][2][3] |
| Molecular Formula | C₇H₇BCl₂O₃ | [1] |
| Molecular Weight | 220.84 g/mol | [1] |
| IUPAC Name | (2,6-dichloro-3-methoxyphenyl)boronic acid | [1] |
| Appearance | White to off-white solid (typical for arylboronic acids) | Inferred |
| Melting Point | Not experimentally reported; likely >100 °C | Inferred |
| Solubility | Expected to be soluble in polar organic solvents like THF, Dioxane, DMF, and alcohols. Poorly soluble in nonpolar solvents like hexanes. | Inferred |
| pKa | Estimated to be in the range of 8-9, typical for phenylboronic acids. | Inferred from[4] |
Note: Some properties are inferred based on data for analogous compounds due to a lack of published experimental values for this specific molecule.
Safety & Handling
(2,6-Dichloro-3-methoxyphenyl)boronic acid, as a chlorinated organic compound and a boronic acid derivative, requires careful handling to minimize exposure and ensure laboratory safety.
-
Hazard Identification : Boronic acids are generally classified as irritants. This compound may cause skin, eye, and respiratory irritation.[5] Ingestion may be harmful. The presence of chlorine atoms necessitates treating the compound with the caution afforded to halogenated organics.
-
Personal Protective Equipment (PPE) : Always handle this compound in a certified chemical fume hood.[5] Standard PPE, including a lab coat, chemical safety goggles, and nitrile or neoprene gloves, is mandatory.[5]
-
Storage : Store in a cool, dry, well-ventilated area in a tightly sealed container. Boronic acids are prone to dehydration to form cyclic boroxine anhydrides; storage in a desiccator is recommended to maintain integrity.
-
Disposal : Dispose of (2,6-Dichloro-3-methoxyphenyl)boronic acid and any contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations.[6][7] Do not dispose of down the drain or in regular trash. The first rinse of any glassware should be collected as hazardous waste.[7]
Synthesis of (2,6-Dichloro-3-methoxyphenyl)boronic acid
Arylboronic acids are typically synthesized via the reaction of an organometallic intermediate, such as an organolithium or Grignard reagent, with a trialkyl borate, followed by acidic workup. For the title compound, the logical starting material is 1,3-dichloro-2-methoxybenzene. The synthesis workflow is depicted below.
Detailed Synthetic Protocol
This protocol is adapted from general procedures for the synthesis of arylboronic acids.[8][9]
-
Reaction Setup : To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and an argon inlet, add 1,3-dichloro-2-methoxybenzene (1.0 equiv) and anhydrous tetrahydrofuran (THF, approx. 0.2 M).
-
Lithiation : Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (approx. 1.1 equiv, as a solution in hexanes) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C. The choice of n-butyllithium is critical for achieving regioselective lithiation at the 2-position, directed by the methoxy group and activated by the flanking chlorine atoms. Stir the resulting mixture at -78 °C for 1-2 hours.
-
Borylation : To the cold solution, add triisopropyl borate (approx. 1.5 equiv) dropwise, again maintaining a temperature below -70 °C. The use of a borate ester is a standard and efficient method for introducing the boronic acid moiety.[10]
-
Workup : After stirring for an additional 1-2 hours at low temperature, allow the reaction to slowly warm to room temperature. Quench the reaction by the slow addition of aqueous hydrochloric acid (e.g., 1 M HCl) until the solution is acidic (pH ~1-2).
-
Extraction and Purification : Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or silica gel chromatography to yield the final boronic acid.
Application in Suzuki-Miyaura Cross-Coupling
The primary utility of (2,6-Dichloro-3-methoxyphenyl)boronic acid lies in its application as a coupling partner in the Suzuki-Miyaura reaction to form C-C bonds.[11][12] The di-ortho chloro substituents create significant steric hindrance around the C-B bond. This steric bulk necessitates carefully chosen reaction conditions to achieve efficient coupling and avoid side reactions like protodeboronation.
Causality Behind Experimental Choices
-
Catalyst System : For sterically hindered substrates, standard palladium catalysts like Pd(PPh₃)₄ may be sluggish. More active catalysts employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often required.[12] These ligands promote the oxidative addition and reductive elimination steps of the catalytic cycle, which can be slowed by steric hindrance.
-
Base : The choice of base is critical. A base is required to activate the boronic acid, forming a more nucleophilic boronate species that participates in the transmetalation step.[12] For sterically demanding couplings, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than weaker bases like sodium carbonate (Na₂CO₃).
-
Solvent : Aprotic polar solvents such as 1,4-dioxane, toluene, or dimethylformamide (DMF), often with a small amount of water, are typically used. The water can play a crucial role in solubilizing the base and facilitating the formation of the active boronate species.
Exemplary Protocol: Suzuki Coupling
The following is a representative protocol for the coupling of (2,6-Dichloro-3-methoxyphenyl)boronic acid with an aryl bromide, based on established methods for hindered couplings.[13]
-
Reagent Preparation : In an oven-dried vial, combine the aryl bromide (1.0 equiv), (2,6-Dichloro-3-methoxyphenyl)boronic acid (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(OAc)₂ with a suitable ligand like SPhos, 1-5 mol%), and a base (e.g., K₃PO₄, 2.0-3.0 equiv).
-
Reaction Execution : Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen). Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 to 10:1 ratio) via syringe.
-
Heating and Monitoring : Seal the vial and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting aryl halide is consumed.
-
Workup : After cooling to room temperature, dilute the reaction mixture with an organic solvent like ethyl acetate and water. Separate the layers.
-
Purification : Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄ or MgSO₄. After filtration and concentration, purify the crude product using flash column chromatography on silica gel to obtain the desired biaryl product.
Application in Drug Discovery: Synthesis of Kinase Inhibitors
The structural motif provided by (2,6-Dichloro-3-methoxyphenyl)boronic acid is prevalent in a number of patented kinase inhibitors. Kinases are a critical class of drug targets, and the development of small molecules that can selectively inhibit their function is a major focus of modern oncology and immunology research. The di-ortho chloro substitution pattern can serve to lock the conformation of the phenyl ring relative to the rest of the molecule, which can be a key strategy for enhancing binding affinity and selectivity for the target protein.
While specific examples naming this exact boronic acid are often found within the dense chemical space of patent literature, its structural relatives are explicitly used. For instance, related dichlorophenylboronic acids are cited in the synthesis of inhibitors for targets like Polo-like kinase 1 (PLK1), a key regulator of the cell cycle and a target in oncology.[4][14] The general synthetic strategy involves a Suzuki-Miyaura coupling to append the (2,6-dichloro-3-methoxyphenyl) group to a heterocyclic core, forming the final active pharmaceutical ingredient (API) or a late-stage intermediate.
Conclusion
(2,6-Dichloro-3-methoxyphenyl)boronic acid is a highly functionalized building block that offers synthetic chemists a reliable tool for introducing a sterically demanding and electronically distinct phenyl group. Its primary application in Suzuki-Miyaura cross-coupling reactions enables the construction of complex biaryl structures that are of significant interest in medicinal chemistry. Successful utilization of this reagent hinges on a solid understanding of its properties and the selection of appropriate catalytic systems and reaction conditions to overcome the challenges posed by its steric hindrance. As the drive for novel therapeutics continues, the strategic use of such specialized reagents will remain a cornerstone of innovation in drug discovery.
References
-
PubChem. (2,6-Dichloro-3-methoxyphenyl)boronic acid. National Center for Biotechnology Information. Available at: [Link][1]
-
Myers, A. G. The Suzuki Reaction. Harvard University. Available at: [Link][11]
-
Zu, W., et al. Chemoselective N-arylation of Aminobenzene Sulfonamides via Copper Catalysed Chan−Evans−Lam Reactions. Supporting Information. Royal Society of Chemistry. Available at: [Link][15]
-
Ecolink, Inc. Chlorinated Solvents Health Effects: Understanding Risks and Precautions. (2023). Available at: [Link][5]
-
Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link][13]
-
Google Patents. US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids. Available at: [16]
-
Royal Society of Chemistry. Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Information. Available at: [Link][17]
-
Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available at: [Link][12]
-
Google Patents. US20250114460A1 - Novel plk1 degradation inducing compound. Available at: [4]
-
Google Patents. WO2006106326A1 - Substituted heterocycles and their use as chk1, pdk1 and pak inhibitors. Available at: [18]
-
Google Patents. US20230219966A1 - Novel plk1 degradation inducing compound. Available at: [14]
-
AbacipharmTech. (2,6-Dichloro-3-methoxyphenyl)boronic acid. Available at: [Link][3]
-
ResearchGate. The Suzuki reaction of 2,6-dibromo-4-nitroaniline with aryl boronic acids. Available at: [Link][19]
-
I.R.I.S. Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. Available at: [Link][20]
-
Google Patents. WO2013102078A1 - Methods of producing methyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)pyridine-2-carboxylate. Available at: [9]
-
Organic Syntheses. (3,4,5-trifluorophenyl)boronic acid. Available at: [Link][21]
-
Beilstein Journals. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. (2018). Available at: [Link][22]
-
Texas Department of Insurance. Chlorine Safety. Available at: [Link][23]
-
Centers for Disease Control and Prevention (CDC). Chlorine: Medical Management Guidelines. Available at: [Link][24]
-
Royal Society of Chemistry. Supporting Information. Available at: [Link][25]
-
SpectraBase. 4-Methoxyphenylboronic acid. Available at: [Link][26]
-
Google Patents. Boronic acid derivatives - AU2015327345B9. Available at: [27]
-
Google Patents. Boronic acid derivatives - AU2015327345B9. Available at: [28]
-
Centers for Disease Control and Prevention (CDC). Chlorine: Lung Damaging Agent. NIOSH. Available at: [Link]
-
Dartmouth Policy Portal. Hazardous Waste Disposal Guide. Available at: [Link][7]
Sources
- 1. (2,6-Dichloro-3-methoxyphenyl)boronic acid | C7H7BCl2O3 | CID 57497288 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 851756-57-5 Cas No. | (2,6-dichloro-3-methoxyphenyl)boronic acid | Apollo [store.apolloscientific.co.uk]
- 3. (2,6-Dichloro-3-methoxyphenyl)boronic acid - AbacipharmTech-Global Chemical supplier [abacipharma.com]
- 4. US20250114460A1 - Novel plk1 degradation inducing compound - Google Patents [patents.google.com]
- 5. ecolink.com [ecolink.com]
- 6. download.basf.com [download.basf.com]
- 7. 3-Methoxyphenylboronic acid synthesis - chemicalbook [chemicalbook.com]
- 8. WO2013102078A1 - Methods of producing methyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)pyridine-2-carboxylate - Google Patents [patents.google.com]
- 9. tcichemicals.com [tcichemicals.com]
- 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 11. chem.libretexts.org [chem.libretexts.org]
- 12. rsc.org [rsc.org]
- 13. US20230219966A1 - Novel plk1 degradation inducing compound - Google Patents [patents.google.com]
- 14. rsc.org [rsc.org]
- 15. US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids - Google Patents [patents.google.com]
- 16. rsc.org [rsc.org]
- 17. WO2006106326A1 - Substituted heterocycles and their use as chk1, pdk1 and pak inhibitors - Google Patents [patents.google.com]
- 18. 3-Methoxyphenylboronic acid(10365-98-7) 1H NMR spectrum [chemicalbook.com]
- 19. iris.uniroma1.it [iris.uniroma1.it]
- 20. Organic Syntheses Procedure [orgsyn.org]
- 21. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
- 22. tdi.texas.gov [tdi.texas.gov]
- 23. Chlorine | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
- 24. rsc.org [rsc.org]
- 25. spectrabase.com [spectrabase.com]
- 26. AU2015327345B9 - Boronic acid derivatives - Google Patents [patents.google.com]
- 27. AU2015327345B9 - Boronic acid derivatives - Google Patents [patents.google.com]
- 28. Chlorine: Lung Damaging Agent | NIOSH | CDC [cdc.gov]
